molecular formula C7H11NO B2798610 2-Oxa-5-azaspiro[3.5]non-7-ene CAS No. 2302050-70-8

2-Oxa-5-azaspiro[3.5]non-7-ene

Cat. No. B2798610
CAS RN: 2302050-70-8
M. Wt: 125.171
InChI Key: PFDGQCAMLHLTJV-UHFFFAOYSA-N
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Description

2-Oxa-5-azaspiro[3.5]non-7-ene is a chemical compound with the CAS Number: 2302050-70-8 . It has a molecular weight of 125.17 . It is in liquid form .


Synthesis Analysis

A new synthesis of 2-oxa-7-azaspiro[3.5]nonane has been described . Spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane, were converted into o-cycloalkylaminoacetanilides for oxidative cyclizations using Oxone® in formic acid . The expanded spirocyclic oxetane successfully gave the [1,2-a] ring-fused benzimidazole .


Molecular Structure Analysis

The InChI code for 2-Oxa-5-azaspiro[3.5]non-7-ene is 1S/C7H11NO/c1-2-4-8-7(3-1)5-9-6-7/h1-2,8H,3-6H2 . The InChI key is PFDGQCAMLHLTJV-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

2-Oxa-5-azaspiro[3.5]non-7-ene is a liquid . It is stored at a temperature of 4 degrees Celsius .

Scientific Research Applications

Synthesis of Spirocyclic Oxetane-Fused Benzimidazole

“2-Oxa-5-azaspiro[3.5]non-7-ene” has been used in the synthesis of a spirocyclic oxetane-fused benzimidazole . This process involves converting spirocyclic oxetanes, including “2-Oxa-5-azaspiro[3.5]non-7-ene”, into o-cycloalkylaminoacetanilides for oxidative cyclizations using Oxone® in formic acid .

Drug Discovery

This compound has been proposed as a valuable structural alternative to ubiquitous morpholine in medicinal chemistry . It has been used in a drug discovery project that demanded a substituent that enabled higher binding affinities to the NAD(P)H:quinone oxidoreductase 1 (NQO1) active site . NQO1 is an enzyme over-expressed in cancer cell lines .

Metabolic Robustness

The oxetane in “2-Oxa-5-azaspiro[3.5]non-7-ene” is heralded for its metabolic robustness in comparison to carbonyl alternatives, while offering the hydrogen bonding capacity necessary for efficient binding to the His194 residue of NQO1 .

Leuco Dyes

Spiro forms of oxazines, which include “2-Oxa-5-azaspiro[3.5]non-7-ene”, find applications as leuco dyes . These compounds frequently display chromism, reversibly interchanging between their colorless and colored forms .

Photochromic Materials

Spiro compounds, including “2-Oxa-5-azaspiro[3.5]non-7-ene”, are used as photochromic materials . These materials change color when exposed to light, making them useful in a variety of applications, including eyewear, textiles, and security inks .

Chemical Research

“2-Oxa-5-azaspiro[3.5]non-7-ene” is commercially available and used in various chemical research applications . Its properties, such as its solid form and storage temperature of 2-8°C, make it suitable for use in a variety of laboratory settings .

Safety And Hazards

The safety information for 2-Oxa-5-azaspiro[3.5]non-7-ene is available in its Material Safety Data Sheet (MSDS) .

properties

IUPAC Name

2-oxa-5-azaspiro[3.5]non-7-ene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11NO/c1-2-4-8-7(3-1)5-9-6-7/h1-2,8H,3-6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PFDGQCAMLHLTJV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C=CCNC12COC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

125.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Oxa-5-azaspiro[3.5]non-7-ene

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